Cas no 1267107-67-4 (1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267107-67-4
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• CID: 4584430
• Update Time: 2025-06-15

1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-
• 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H11N3O5/c1-18-5-8-11(12(16)17)13-14-15(8)7-2-3-9-10(4-7)20-6-19-9/h2-4H,5-6H2,1H3,(H,16,17)
• InChI Key： HMEXKJKGPMEYKS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3OCOC3=C2)C(COC)=C(C(O)=O)N=N1

1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267107-67-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the chemical abstracts service number CAS No. 1267107-67-4, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound belongs to a class of heterocyclic molecules characterized by the presence of a triazole ring fused with an aromatic benzodioxolyl moiety, which endows it with distinct electronic and steric properties. These properties make it a promising scaffold for the development of novel bioactive agents targeting various therapeutic pathways.

The benzodioxolyl (or tetrahydrobenzo[b][1,4]dioxin) moiety is a well-known pharmacophore found in several bioactive natural products and synthetic drugs. Its aromatic system contributes to favorable interactions with biological targets, including enzymes and receptors, while its oxygenated substituents enhance solubility and metabolic stability. In contrast, the triazole ring is another pharmacologically relevant scaffold known for its ability to modulate protein-protein interactions and enzyme activity. The combination of these two structural motifs in 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid creates a versatile platform for medicinal chemists to explore.

Recent advances in computational chemistry and structure-based drug design have facilitated the rational design of molecules like 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid. Molecular docking studies have revealed that this compound can interact with several biological targets of interest, including kinases and transcription factors. For instance, preliminary computational analyses suggest that the benzodioxolyl moiety may engage in hydrophobic interactions with aromatic pockets of target proteins, while the triazole ring can form hydrogen bonds with polar residues. Additionally, the methoxymethyl substituent at the 5-position of the triazole ring may serve as a flexible linker or side chain that can be further modified to optimize binding affinity.

The synthesis of 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid represents a challenging yet rewarding endeavor for synthetic chemists. The construction of the triazole ring typically involves cycloaddition reactions such as azidealkyne cycloadditions (CuAAC), which are well-suited for introducing functional groups at specific positions within the heterocyclic core. The benzodioxolyl moiety can be synthesized via Friedel-Crafts acylation followed by reduction and oxidation steps or through more direct methodologies involving intramolecular cyclization. The incorporation of the methoxymethyl group requires careful consideration to ensure regioselectivity and minimize side reactions.

In terms of biological activity, early studies on derivatives of this scaffold have shown promise in modulating inflammatory pathways and inhibiting tumor growth. The benzodioxolyl group is known to exhibit anti-inflammatory properties by interacting with nuclear factor kappa B (NFκB) signaling pathways, while the triazole ring can disrupt microtubule dynamics or interfere with tyrosine kinase activity. The methoxymethyl substituent may further enhance bioavailability by improving solubility in aqueous environments. These findings have prompted researchers to explore analogs of 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid as potential leads for drug discovery programs targeting chronic diseases.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid. Predictive models trained on large datasets of bioactive compounds have been used to screen virtual libraries for molecules with high binding affinity and favorable pharmacokinetic profiles. These models take into account various physicochemical properties, such as lipophilicity (logP), polar surface area (PSA), and hydrogen bond donor/acceptor counts, which are critical for drug-like characteristics. By leveraging these computational tools, researchers can prioritize experimental synthesis based on predicted activity rather than relying solely on trial-and-error approaches.

The potential therapeutic applications of 1-(1,3-benzodioxol-5-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid extend beyond anti-inflammatory and anticancer indications. Preclinical studies have suggested that this compound may also exhibit neuroprotective effects by modulating glutamate receptor activity or inhibiting oxidative stress-mediated neuronal damage. Additionally, its structural features make it an attractive candidate for developing antiviral agents targeting RNA-dependent RNA polymerases or protease enzymes involved in viral replication cycles. The versatility of this scaffold allows for further derivatization to tailor its biological profile toward specific therapeutic needs.

In conclusion, ¹(¹³⁰⁰⁰⁷⁻⁶⁷⁴) is a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry due to its unique pharmacophoric features combined with favorable physicochemical properties derived from its benzodioxolyl-triazole core structure . The presence of functional groups such as hydroxyls , carboxylic acids ,and methoxymethyl side chains provides multiple opportunities for chemical modification , enabling researchers to optimize potency , selectivity ,and pharmacokinetic profiles through structure-based design strategies . As computational methods continue to advance ,the identification and development of novel derivatives like this one will become increasingly efficient , ultimately leading to more effective treatments for human diseases . Further exploration into its mechanism(s)of action will be essential before moving into clinical trials , but initial findings are encouraging enough warrant continued investigation into this promising scaffold .